Cas no 5209-21-2 (Ethyl 2-cyano-3-(4-fluorophenyl)prop-2-enoate)

• Product Name: Ethyl 2-cyano-3-(4-fluorophenyl)prop-2-enoate
• CAS No: 5209-21-2
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 2696108
• PubChem ID: 5337853
• Update Time: 2025-04-21

Ethyl 2-cyano-3-(4-fluorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-3-(4-fluorophenyl)prop-2-enoate
• BIM-0013689.P001
• Z44297616
• SMSF0004465
• EN300-26930
• CB06744
• G42477
• 947739-65-3
• AKOS000499612
• DTXSID80416726
• NS00048866
• UPCMLD0ENAT5791230:001
• 5209-21-2
• SCHEMBL10361886
• DTXCID10367575
• Ethyl 2-cyano-3-(4-fluorophenyl)prop-2-enoate

• Inchi： 1S/C12H10FNO2/c1-2-16-12(15)10(8-14)7-9-3-5-11(13)6-4-9/h3-7H,2H2,1H3/b10-7-
• InChI Key： OSTPLWBGNXWIBG-YFHOEESVSA-N
• SMILES： FC1C=CC(=CC=1)/C=C(/C#N)\C(=O)OCC

Computed Properties

• Exact Mass: 219.06955672Da
• Monoisotopic Mass: 219.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų